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Compound of Interest

Compound Name:
6-Chloro-N,N-dimethylpyridin-3-

amine

Cat. No.: B183382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and physicochemical properties of 6-Chloro-N,N-dimethylpyridin-3-amine (CAS

No. 41288-91-9), a key building block in medicinal chemistry and agrochemical research.

Commercial Availability
6-Chloro-N,N-dimethylpyridin-3-amine is readily available from a range of chemical

suppliers. The typical purity offered is ≥95%, with some suppliers providing higher purity

grades. The compound is generally available in quantities ranging from milligrams to kilograms.

Below is a summary of representative commercial sources and their offerings.

Supplier Purity Available Quantities

BLDpharm ≥97% (HPLC) 1g, 5g, 25g

Anichem >95% 0.5g, 1g, 5g, 10g

ChemicalBook - -

PubChem -
Aggregated from multiple

suppliers
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Note: Pricing and availability are subject to change. Please consult the respective supplier's

website for the most current information.

Physicochemical Properties
A summary of the key physicochemical properties of 6-Chloro-N,N-dimethylpyridin-3-amine
is presented below.

Property Value

Molecular Formula C₇H₉ClN₂

Molecular Weight 156.61 g/mol

CAS Number 41288-91-9

Appearance Off-white to yellow solid

Melting Point 65-69 °C

Boiling Point 253.5±20.0 °C at 760 mmHg

Density 1.2±0.1 g/cm³

pKa 5.31±0.10 (Predicted)

Synthesis
While specific, detailed experimental protocols for the synthesis of 6-Chloro-N,N-
dimethylpyridin-3-amine are not widely published in peer-reviewed journals, its synthesis can

be logically derived from established methods for analogous compounds. A plausible synthetic

route involves the direct dimethylation of the corresponding primary amine, 6-chloropyridin-3-

amine.
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Final Product
6-Chloropyridin-3-amine

Dimethylation 6-Chloro-N,N-dimethylpyridin-3-amine

e.g., Formaldehyde,
Sodium borohydride
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Caption: Plausible synthetic workflow for 6-Chloro-N,N-dimethylpyridin-3-amine.

Hypothetical Experimental Protocol (based on reductive amination):

Reaction Setup: To a solution of 6-chloropyridin-3-amine (1.0 eq.) in a suitable solvent (e.g.,

methanol or acetonitrile) in a round-bottom flask, add aqueous formaldehyde (2.2 eq.).

Reduction: Cool the mixture in an ice bath and add sodium borohydride (1.5 eq.) portion-

wise, maintaining the temperature below 20 °C.

Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to afford the desired 6-Chloro-N,N-dimethylpyridin-3-amine.

Analytical Data
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While publicly available spectra are limited, suppliers like BLDpharm indicate the availability of

analytical data such as ¹H NMR, HPLC, and LC-MS upon request.[1] Researchers are advised

to request a certificate of analysis (CoA) from the supplier to verify the identity and purity of the

purchased compound.

Biological and Research Applications
6-Chloro-N,N-dimethylpyridin-3-amine belongs to the class of substituted aminopyridines,

which are prevalent scaffolds in drug discovery and agrochemical development. The presence

of the chlorine atom at the 6-position and the dimethylamino group at the 3-position provides

two key points for further chemical modification, making it a versatile building block for creating

libraries of compounds.

Derivatives of chloropyridines are known to exhibit a wide range of biological activities,

including as kinase inhibitors and insecticides.[2] 6-Chloro-N,N-dimethylpyridin-3-amine can

serve as a crucial intermediate in the synthesis of more complex molecules for screening in

various biological assays.

Potential Research Applications

6-Chloro-N,N-dimethylpyridin-3-amine
(Building Block)

Medicinal Chemistry
(e.g., Kinase Inhibitors)

Agrochemical Synthesis
(e.g., Insecticides)

Materials Science
(e.g., Ligand Synthesis)

Click to download full resolution via product page

Caption: Potential research applications of 6-Chloro-N,N-dimethylpyridin-3-amine.

Safety and Handling
Based on available Safety Data Sheets (SDS), 6-Chloro-N,N-dimethylpyridin-3-amine should

be handled with care in a well-ventilated area.[3] Standard personal protective equipment
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(PPE), including safety goggles, gloves, and a lab coat, should be worn. Avoid inhalation of

dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

For detailed safety information, consult the SDS provided by the supplier.

Disclaimer: This document is intended for informational purposes only and does not constitute

a recommendation or endorsement of any specific supplier or experimental protocol.

Researchers should always conduct their own risk assessments and adhere to safe laboratory

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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